Cas no 1417566-45-0 (4-(Difluoromethoxy)-1-fluoro-2-(trifluoromethyl)benzene)

• Product Name: 4-(Difluoromethoxy)-1-fluoro-2-(trifluoromethyl)benzene
• CAS No: 1417566-45-0
• MF: C₈H₄F₆O
• MW: 230.107183456421
• MDL: MFCD22580840
• CID: 4699110
• Update Time: 2025-05-25

4-(Difluoromethoxy)-1-fluoro-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethoxy)-1-fluoro-2-(trifluoromethyl)benzene
• 4-(Difluoromethoxy)-1-fluoro-2-(trifluoromethyl)benzene

• MDL： MFCD22580840
• Inchi： 1S/C8H4F6O/c9-6-2-1-4(15-7(10)11)3-5(6)8(12,13)14/h1-3,7H
• InChI Key： JVWSNZXDZBVNKO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(F)(F)F)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Topological Polar Surface Area: 9.2

Additional information on 4-(Difluoromethoxy)-1-fluoro-2-(trifluoromethyl)benzene

Chemical Profile of 4-(Difluoromethoxy)-1-fluoro-2-(trifluoromethyl)benzene (CAS No. 1417566-45-0)

4-(Difluoromethoxy)-1-fluoro-2-(trifluoromethyl)benzene, identified by the CAS number 1417566-45-0, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which are known to modulate electronic properties, metabolic stability, and binding affinity towards biological targets.

The molecular structure of 4-(Difluoromethoxy)-1-fluoro-2-(trifluoromethyl)benzene consists of a benzene ring substituted with a difluoromethoxy group at the 4-position, a fluoro atom at the 1-position, and a trifluoromethyl group at the 2-position. This specific arrangement of fluorinated substituents imparts distinct physicochemical properties, including enhanced lipophilicity and metabolic resistance, which are highly desirable in drug design. The presence of both electron-withdrawing and electron-donating groups also influences the compound's reactivity and interaction with biological macromolecules.

In recent years, fluorinated aromatic compounds have been extensively studied for their role in developing novel therapeutic agents. The introduction of fluorine atoms into organic molecules can lead to significant improvements in pharmacokinetic profiles, such as increased bioavailability, reduced susceptibility to enzymatic degradation, and improved binding specificity. For instance, studies have demonstrated that fluorine substitution can alter the electronic distribution within a molecule, thereby enhancing its affinity for certain enzymes or receptors.

One of the most compelling aspects of 4-(Difluoromethoxy)-1-fluoro-2-(trifluoromethyl)benzene is its potential application in the development of kinase inhibitors. Kinases are a family of enzymes that play crucial roles in cellular signaling pathways and are often implicated in various diseases, including cancer. The structural features of this compound make it a promising candidate for modulating kinase activity. Specifically, the combination of electron-withdrawing trifluoromethyl and difluoromethoxy groups can enhance interactions with the ATP-binding pockets of kinases, leading to potent inhibition.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of small molecules like 4-(Difluoromethoxy)-1-fluoro-2-(trifluoromethyl)benzene with high accuracy. Molecular docking studies have revealed that this compound can effectively bind to the active sites of several kinases, including Janus kinases (JAKs) and tyrosine kinases (TyKs). These findings suggest that further optimization of this scaffold could lead to the discovery of novel kinase inhibitors with improved pharmacological properties.

The agrochemical industry has also shown interest in fluorinated aromatic compounds due to their potential as intermediates in pesticide and herbicide development. The structural rigidity provided by the benzene ring combined with the metabolic stability conferred by fluorine substitution makes this class of compounds ideal for agricultural applications. For example, derivatives of 4-(Difluoromethoxy)-1-fluoro-2-(trifluoromethyl)benzene have been investigated for their herbicidal activity against certain weed species.

In conclusion, 4-(Difluoromethoxy)-1-fluoro-2-(trifluoromethyl)benzene (CAS No. 1417566-45-0) represents a structurally intriguing compound with significant potential in pharmaceutical and agrochemical applications. Its unique combination of fluorinated substituents offers advantages in terms of lipophilicity, metabolic stability, and binding affinity. Ongoing research efforts are focused on optimizing this scaffold to develop novel therapeutic agents and agrochemicals that address unmet needs in medicine and agriculture.